Cas no 1024392-26-4 (Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate)

Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate is a specialized heterocyclic compound featuring a fused indole-isoxazole scaffold. Its structural complexity, incorporating both a trihydroindol-4-one core and a 5-methylisoxazole moiety, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The ester functionality enhances solubility and reactivity, facilitating further derivatization. This compound is particularly useful in the synthesis of bioactive molecules targeting enzyme inhibition or receptor modulation. Its well-defined stereochemistry and high purity ensure reproducibility in research applications. The presence of multiple reactive sites allows for selective functionalization, making it a versatile building block for drug discovery and development.

Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate structure

1024392-26-4 structure

Product Name:Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate

CAS No:1024392-26-4

MF:C₁₇H₂₀N₂O₄

MW:316.351704597473

MDL:MFCD00245233

CID:5013770

Update Time:2025-06-07

Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate
- ethyl 2-[6-methyl-1-(5-methyl-1,2-oxazol-3-yl)-4-oxo-4,5,6,7-tetrahydro-1H-indol-2-yl]acetate
- Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate
- MDL： MFCD00245233
- Inchi： 1S/C17H20N2O4/c1-4-22-17(21)9-12-8-13-14(5-10(2)6-15(13)20)19(12)16-7-11(3)23-18-16/h7-8,10H,4-6,9H2,1-3H3
- InChI Key： SJSQUTOXBXQWLW-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(CC(=O)OCC)N(C3C=C(C)ON=3)C=2CC(C)C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 470
XLogP3: 2.3
Topological Polar Surface Area: 74.3

Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB161524-1 g	Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate	1024392-26-4	1 g	€211.30	2023-07-20
abcr	AB161524-5 g	Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate	1024392-26-4	5 g	€377.50	2023-07-20
abcr	AB161524-10 g	Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate	1024392-26-4	10 g	€482.50	2023-07-20
abcr	AB161524-1g	Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate; .	1024392-26-4	1g	€211.30	2024-06-12
abcr	AB161524-5g	Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate; .	1024392-26-4	5g	€377.50	2024-06-12
abcr	AB161524-10g	Ethyl 2-(6-methyl-1-(5-methylisoxazol-3-yl)-4-oxo-5,6,7-trihydroindol-2-yl)acetate; .	1024392-26-4	10g	€482.50	2024-06-12